Cas no 1781611-40-2 (methyl 3-amino-1-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylate, Mixture of diastereomers)

• Product Name: methyl 3-amino-1-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylate, Mixture of diastereomers
• CAS No: 1781611-40-2
• CID: 4613675
• PubChem ID: 105505037
• Update Time: 2025-10-29

methyl 3-amino-1-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylate, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-1-{[(tert-butoxy)carbonyl]amino}cyclobutane-1-carboxylate, Mixture of diastereomers
• methyl 3-amino-1-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylate, Mixture of diastereomers

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 3-amino-1-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylate, Mixture of diastereomers

Methyl 3-Amino-1-{(tert-Butoxy)carbonylamino}cyclobutane-1-carboxylate, Mixture of Diastereomers (CAS No. 1781611-40-2): An Overview

Methyl 3-amino-1-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylate, a mixture of diastereomers, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, identified by its CAS number 1781611-40-2, is characterized by its unique structural features and functional groups, which make it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of methyl 3-amino-1-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylate consists of a cyclobutane ring with an amino group and a tert-butoxycarbonyl (Boc) protected amino group. The presence of these functional groups allows for a wide range of chemical transformations, making it an attractive starting material for the synthesis of complex molecules. The mixture of diastereomers adds another layer of complexity and potential utility, as different diastereomers can exhibit distinct biological activities and properties.

Recent advancements in the field of medicinal chemistry have highlighted the importance of methyl 3-amino-1-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylate in the development of novel therapeutic agents. For instance, studies have shown that this compound can be used as a key intermediate in the synthesis of small molecule inhibitors targeting specific enzymes involved in various diseases. One notable example is its use in the development of inhibitors for protein kinases, which are crucial targets in cancer therapy.

In addition to its role in drug discovery, methyl 3-amino-1-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylate has also been explored for its potential in peptide synthesis. The Boc protection group provides a convenient handle for selective deprotection, allowing for the sequential addition of amino acids to form peptides with desired sequences and properties. This versatility makes it an essential reagent in both academic and industrial laboratories.

The physical and chemical properties of methyl 3-amino-1-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylate have been extensively studied. It is typically obtained as a white solid with a melting point ranging from 85 to 87°C. The compound is soluble in common organic solvents such as dichloromethane, ethyl acetate, and methanol, but has limited solubility in water. These properties facilitate its handling and use in various synthetic protocols.

From a safety perspective, while methyl 3-amino-1-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylate is not classified as a hazardous material, it is important to handle it with care to avoid exposure to skin or inhalation. Standard laboratory safety protocols should be followed when working with this compound to ensure the well-being of researchers and laboratory personnel.

In conclusion, methyl 3-amino-1-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylate, CAS No. 1781611-40-2, is a valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an essential intermediate for the synthesis of bioactive molecules and peptides. Ongoing research continues to uncover new possibilities for its use in the development of innovative therapeutic agents, further solidifying its importance in the scientific community.